Cas no 1361696-74-3 (3-Chloro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol)

• Product Name: 3-Chloro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol
• CAS No: 1361696-74-3
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4967365
• Update Time: 2025-11-01

3-Chloro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol

• Inchi： 1S/C12H7Cl4NO/c13-6-3-4-9(17-10(6)5-18)11-7(14)1-2-8(15)12(11)16/h1-4,18H,5H2
• InChI Key： AKFUEBZPJIHRAH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC(=C(CO)N=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 322.925225 g/mol
• Monoisotopic Mass: 320.928175 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 33.1
• Molecular Weight: 323.0

Additional information on 3-Chloro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol

Introduction to 3-Chloro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol (CAS No. 1361696-74-3) and Its Recent Applications in Chemical Biology

The compound 3-Chloro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol, identified by the CAS number 1361696-74-3, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyridine core substituted with chloro and trichlorophenyl groups, has garnered attention due to its unique structural and functional properties. The presence of multiple chlorine atoms enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the potential of 3-Chloro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol as a key building block in the development of novel therapeutic agents. Its pyridine scaffold is particularly relevant in medicinal chemistry, where it serves as a privileged structure for designing molecules with enhanced binding affinity and selectivity. The compound's dual functionality, combining both hydroxymethyl and chloro substituents, allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacological profile.

In the context of drug discovery, 3-Chloro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol has been explored for its role in inhibiting specific enzymatic targets. For instance, its structural motif is reminiscent of known bioactive compounds that interact with proteins involved in metabolic pathways and signal transduction. The chlorine atoms on the phenyl ring contribute to its ability to engage with hydrophobic pockets within target proteins, facilitating the development of potent inhibitors.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The chloro group at the 3-position and the hydroxymethyl group at the 2-position provide multiple sites for functionalization, allowing chemists to construct complex molecules through cross-coupling reactions, nucleophilic substitutions, and other transformations. This flexibility has been leveraged in the synthesis of derivatives with improved pharmacokinetic properties and reduced toxicity.

Recent advancements in computational chemistry have further enhanced the utility of 3-Chloro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol. Molecular docking studies have demonstrated its potential as a scaffold for designing small-molecule inhibitors targeting disease-causing enzymes. These studies predict that modifications to the pyridine ring can optimize binding interactions with protein receptors, leading to more effective therapeutic outcomes.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in leveraging such versatile intermediates to develop next-generation drugs. The ability to rapidly modify 3-Chloro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol into structurally diverse analogs has made it a cornerstone in several drug discovery programs aimed at addressing unmet medical needs.

In summary, 3-Chloro-6-(2,3,6-trichlorophenyl)pyridine-2-methanol (CAS No. 1361696-74-3) represents a promising candidate for further exploration in chemical biology and pharmaceutical development. Its unique structural features and synthetic accessibility make it an indispensable tool for researchers seeking to design innovative therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in advancing drug discovery efforts worldwide.